Cas no 210036-09-2 (6-Hydroxy-7-methoxydihydroligustilide)

• Product Name: 6-Hydroxy-7-methoxydihydroligustilide
• CAS No: 210036-09-2
• Molecular Formula: C₁₃H₁₈O₄
• Molecular Weight: 238.2796
• CID: 2055407
• PubChem ID: 44575249

6-Hydroxy-7-methoxydihydroligustilide Properties

Names and Identifiers

• 6-Hydroxy-7-methoxydihydroligustilide
• Z-6-hydroxy-7-methoxydihydroligustilide
• 210036-09-2
• FS-8375
• AKOS040763491
• CHEMBL473671

• InChIKey： XJEUNELMMQEXLN-YHYXMXQVSA-N
• Inchi： 1S/C13H18O4/c1-3-4-5-10-8-6-7-9(14)12(16-2)11(8)13(15)17-10/h5,9,12,14H,3-4,6-7H2,1-2H3/b10-5-
• SMILES： O(C([H])([H])[H])C1([H])C2C(=O)O/C(=C(/[H])\C([H])([H])C([H])([H])C([H])([H])[H])/C=2C([H])([H])C([H])([H])C1([H])O[H]

Computed Properties

• Exact Mass: 238.12050905 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.12050905 g/mol
• Heavy Atom Count: 17
• Complexity: 381
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8
• Molecular Weight: 238.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans